![molecular formula C15H14N2O3 B3951589 2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide](/img/structure/B3951589.png)
2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide
Overview
Description
2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide, also known as DMXB-A, is a synthetic compound that has shown potential for use in various scientific applications.
Scientific Research Applications
2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also shown promise in the treatment of chronic pain and inflammation.
Mechanism of Action
2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide acts as a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various physiological processes, including learning and memory, inflammation, and pain perception. Activation of the α7 nAChR by this compound leads to the release of various neurotransmitters, including acetylcholine, glutamate, and dopamine.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce inflammation and pain in various animal models. Additionally, this compound has been shown to increase the release of neurotrophic factors, which promote the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide has several advantages for use in lab experiments, including its high selectivity for the α7 nAChR and its ability to cross the blood-brain barrier. However, it can be challenging to obtain and may be expensive.
Future Directions
Future research on 2-(1,3-benzodioxol-5-yl)-4,6-dimethylnicotinamide could focus on its potential use in treating other neurological disorders, such as depression and anxiety. Additionally, further studies could explore the optimal dosing and administration methods for this compound. Finally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Conclusion:
This compound is a synthetic compound that has shown potential for use in various scientific applications. Its selective agonism for the α7 nAChR makes it a promising candidate for the treatment of various neurological disorders. Further research is needed to fully understand the potential benefits and limitations of this compound.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-4,6-dimethylpyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-8-5-9(2)17-14(13(8)15(16)18)10-3-4-11-12(6-10)20-7-19-11/h3-6H,7H2,1-2H3,(H2,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWKXPCMMQBVTHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)N)C2=CC3=C(C=C2)OCO3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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